5/'-O-(4,4/'-DIMETHOXYTRITYL)-N2-PHENOXYACETYL-2/'-DEOXYGUANOSINE
5/'-O-(4,4/'-DIMETHOXYTRITYL)-N2-PHENOXYACETYL-2/'-DEOXYGUANOSINE
Brand Name:
Vulcanchem
CAS No.:
115388-95-9
VCID:
VC0039388
InChI:
InChI=1S/C39H37N5O8/c1-48-28-17-13-26(14-18-28)39(25-9-5-3-6-10-25,27-15-19-29(49-2)20-16-27)51-22-32-31(45)21-34(52-32)44-24-40-35-36(44)42-38(43-37(35)47)41-33(46)23-50-30-11-7-4-8-12-30/h3-20,24,31-32,34,45H,21-23H2,1-2H3,(H2,41,42,43,46,47)
SMILES:
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C5N=C(NC6=O)NC(=O)COC7=CC=CC=C7)O
Molecular Formula:
C39H37N5O8
Molecular Weight:
703.74
5/'-O-(4,4/'-DIMETHOXYTRITYL)-N2-PHENOXYACETYL-2/'-DEOXYGUANOSINE
CAS No.: 115388-95-9
Main Products
VCID: VC0039388
Molecular Formula: C39H37N5O8
Molecular Weight: 703.74
| CAS No. | 115388-95-9 |
|---|---|
| Product Name | 5/'-O-(4,4/'-DIMETHOXYTRITYL)-N2-PHENOXYACETYL-2/'-DEOXYGUANOSINE |
| Molecular Formula | C39H37N5O8 |
| Molecular Weight | 703.74 |
| IUPAC Name | N-[9-[5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-phenoxyacetamide |
| Standard InChI | InChI=1S/C39H37N5O8/c1-48-28-17-13-26(14-18-28)39(25-9-5-3-6-10-25,27-15-19-29(49-2)20-16-27)51-22-32-31(45)21-34(52-32)44-24-40-35-36(44)42-38(43-37(35)47)41-33(46)23-50-30-11-7-4-8-12-30/h3-20,24,31-32,34,45H,21-23H2,1-2H3,(H2,41,42,43,46,47) |
| SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C5N=C(NC6=O)NC(=O)COC7=CC=CC=C7)O |
| PubChem Compound | 135932815 |
| Last Modified | Nov 11 2021 |
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